![molecular formula C20H16FNO3 B6528127 (4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one CAS No. 946235-63-8](/img/structure/B6528127.png)
(4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one
Description
(4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one is a useful research compound. Its molecular formula is C20H16FNO3 and its molecular weight is 337.3 g/mol. The purity is usually 95%.
The exact mass of the compound (4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one is 337.11142153 g/mol and the complexity rating of the compound is 575. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4Z)-12-cyclopropyl-4-[(3-fluorophenyl)methylidene]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),7-trien-5-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Breast Cancer Properties
The synthesized compound exhibits promising anti-breast cancer activity. Molecular docking studies reveal that its binding affinity to the human estrogen alpha receptor (ERα) is comparable to that of 4-OHT, a native ligand. This suggests potential therapeutic applications in breast cancer treatment .
Medicinal Chemistry and Drug Development
Fluorinated compounds, like VU0630682-1, are popular in medicinal chemistry due to their increased stability compared to C-H bonds. Researchers can explore modifications around the fluorine substitution to enhance protein–ligand binding affinity. This compound could serve as a scaffold for developing novel drugs .
Antimicrobial and Anti-Inflammatory Activities
Pyrazoles and their derivatives, including VU0630682-1, play essential roles in antimicrobial and anti-inflammatory functions. Investigating its effects on microbial pathogens and inflammatory pathways could lead to valuable therapeutic interventions .
Cytotoxicity and Anti-Tumor Potential
Pyrazole derivatives have demonstrated cytotoxicity against cancer cell lines. Further studies can explore VU0630682-1’s impact on tumor cells, potentially identifying novel anti-tumor mechanisms .
Antioxidant Properties
Given the importance of antioxidants in health and disease prevention, evaluating VU0630682-1’s antioxidant activity could uncover its potential benefits in oxidative stress-related conditions .
Analgesic Applications
Pyrazoles have been investigated for their analgesic properties. Researchers could explore whether VU0630682-1 exhibits pain-relieving effects, contributing to the development of new analgesic drugs .
properties
IUPAC Name |
(2Z)-8-cyclopropyl-2-[(3-fluorophenyl)methylidene]-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO3/c21-13-3-1-2-12(8-13)9-18-19(23)15-6-7-17-16(20(15)25-18)10-22(11-24-17)14-4-5-14/h1-3,6-9,14H,4-5,10-11H2/b18-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRBQFDKYGCQHRQ-NVMNQCDNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC3=C(C=CC4=C3OC(=CC5=CC(=CC=C5)F)C4=O)OC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1N2CC3=C(C=CC4=C3O/C(=C\C5=CC(=CC=C5)F)/C4=O)OC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-8-cyclopropyl-2-(3-fluorobenzylidene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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